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Compound of Interest

Compound Name: Calcium bisulfite

Cat. No.: B080985

An In-depth Technical Guide on the Chemical Properties and Structure of Calcium Hydrogen
Sulfite

Introduction

Calcium hydrogen sulfite, also known as calcium bisulfite, is an inorganic compound with the
chemical formula Ca(HSOs)2.[1][2] It is primarily known and utilized as an aqueous solution,
appearing as a colorless to yellowish liquid with a characteristic odor of sulfur dioxide.[1][3][4]
This compound is classified as an acid salt and exhibits acidic properties in solution.[1][5] Its
utility spans various industrial applications, including the sulfite process for paper pulping,
where it dissolves lignin from wood chips, and as a preservative and disinfectant in the food
and beverage industries under the E number E227.[1][5][6]

Chemical Structure and Nomenclature

Calcium hydrogen sulfite is an ionic compound consisting of a divalent calcium cation (Caz*)
and two monovalent hydrogen sulfite (or bisulfite) anions (HSOs™). The hydrogen sulfite anion
possesses a trigonal pyramidal geometry with the sulfur atom at the apex. The sulfur atom is
bonded to three oxygen atoms, and a hydrogen atom is attached to one of the oxygen atoms.

Systematic IUPAC Name: Calcium hydrogen sulfite[2][5]

Common Synonyms:
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» Calcium bisulfite[1][2][5]
e Calcium hydrogensulphite[2]
o Sulfurous acid, calcium salt (2:1)[2]

Physicochemical Properties

The key quantitative properties of calcium hydrogen sulfite are summarized in the tables below.
It is important to note that the compound is primarily stable and handled in its aqueous solution
form.[1][7]

Table 1: Physical and Chemical Properties of Calcium Hydrogen Sulfite

Property Value Source(s)
Molecular Formula Ca(HSO:s): [2][4]
Molar Mass 202.22 g/mol [1]
Appearance Colo.rless to yellow aqueous (4]
solution

Odor Sulfur dioxide [11[3]
Density 1.06 g/cm3 (solution) [1][3]
Solubility Soluble in water [1]

Stability Decomposes upon heating [1]

Table 2: Chemical Identifiers
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Identifier Value Source(s)
CAS Number 13780-03-5 [1][2]
PubChem CID 26268 [2][5]

EC Number 237-423-7 [2]

UNII SNM7K02JP2 [2][5]

E Number E227 (Preservative) [1][5]

Chemical Reactivity and Behavior

Acidity

In an aqueous solution, calcium hydrogen sulfite behaves as an acid due to the equilibrium of
the hydrogen sulfite ion, which can release a proton (H*) to form the sulfite ion (SO327).[1][5]

Decomposition

Calcium hydrogen sulfite is thermally unstable and decomposes upon heating, emitting toxic
fumes of sulfur oxides (SOx).[1][4] The decomposition of the related calcium sulfite (CaSO3)
begins at approximately 600°C. One decomposition pathway involves disproportionation to
form calcium sulfate and calcium sulfide (4CaSOs — 3CaSOas + CaS), while another involves
decomposition to calcium oxide and sulfur dioxide (CaSOs — CaO + S02).[8][9]

Redox Reactions

Calcium hydrogen sulfite is a reducing agent.[2][4] It reacts with oxidizing agents, which can be
vigorous and generate heat.[2][4] For instance, it is used as an "antichlor” in bleaching
processes to neutralize and remove excess chlorine.[7]

Reaction with Acids

When treated with acids, calcium hydrogen sulfite solution generates sulfur dioxide gas.[2][4]

Corrosivity

Solutions of calcium hydrogen sulfite are corrosive to metals.[1][3][4]
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Experimental Protocols
Preparation of Calcium Hydrogen Sulfite Solution

Principle: Calcium hydrogen sulfite solution is typically prepared by reacting a calcium base,
such as calcium hydroxide (slaked lime) or calcium carbonate, with an excess of sulfur dioxide
in an aqueous medium.[1][3][5] The excess sulfur dioxide ensures the formation of the soluble
hydrogen sulfite rather than the poorly soluble calcium sulfite (CaSOs3).

Methodology:

o Slurry Preparation: Prepare a slurry of calcium hydroxide, Ca(OH)z, by suspending it in
water. Alternatively, a slurry of finely powdered calcium carbonate (CaCOs) can be used.[1]

o Gas Introduction: Bubble sulfur dioxide (SOz) gas through the vigorously stirred slurry.[3][7]

» Reaction Monitoring: Continue the introduction of SOz until the solid calcium hydroxide or
carbonate has completely reacted to form a clear or slightly yellowish solution. The chemical
equations for these reactions are:

o Ca(OH)2 + 2S02 - Ca(HSO0s)2[1]
o CaCOs + 2502 + H20 - Ca(HSO03)2 + CO2

o Completion: The resulting solution is calcium hydrogen sulfite, which typically contains some
dissolved free sulfur dioxide.

Analysis of Calcium Hydrogen Sulfite Solution
(lodometric Titration)

Principle: The concentration of hydrogen sulfite in a solution can be determined by redox
titration with a standardized iodine solution. The hydrogen sulfite ion is oxidized by iodine to the
sulfate ion, while iodine is reduced to iodide.

Methodology:

o Sample Preparation: Accurately pipette a known volume (e.g., 25.00 mL) of the calcium
hydrogen sulfite solution into an Erlenmeyer flask. Dilute with approximately 100 mL of
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deionized water.

 Acidification: Add a small amount of dilute acid (e.g., 1 M HCI or H2S0a4) to the flask. This
ensures the reaction proceeds under acidic conditions.

« Indicator: Add a few drops of starch indicator solution. The solution should remain colorless.

« Titration: Titrate the sample with a standardized iodine (I2) solution of known concentration
(e.g., 0.1 M). The iodine will react with the hydrogen sulfite according to the following
equation:

o HSO3™ + |2 + H20 —» S042~ + 2|7 + 3H*

» Endpoint Determination: The endpoint is reached when all the hydrogen sulfite has been
consumed. The next drop of iodine solution will react with the starch indicator to form a deep
blue-black complex, indicating the endpoint of the titration.

e Calculation: Record the volume of iodine solution used. The concentration of calcium
hydrogen sulfite in the original sample can be calculated using the stoichiometry of the
reaction.

Diagrams and Visualizations
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Caption: Equilibrium of sulfurous acid and formation of calcium hydrogen sulfite.
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Caption: Experimental workflow for iodometric titration of calcium hydrogen sulfite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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